N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C17H19N3O4S2/c1-12-5-6-13(20-7-3-9-26(20,23)24)10-15(12)19-17(22)16(21)18-11-14-4-2-8-25-14/h2,4-6,8,10H,3,7,9,11H2,1H3,(H,18,21)(H,19,22)
• InChI Key: RXICHBCJIVSIDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol

Description

N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C17H19N3O4S2 and its molecular weight is 393.48. The purity is usually 95%.
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Scientific Research Applications

Copper-Catalyzed Coupling Reactions

One significant application of structures similar to "N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-N2-(thiophen-2-ylmethyl)oxalamide" is in facilitating copper-catalyzed coupling reactions. The use of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide as an effective catalyst system for Goldberg amidation, particularly with less reactive (hetero)aryl chlorides, exemplifies the potential of related compounds in organic synthesis. This catalytic system enables the arylation of lactams and oxazolidinones with a broad spectrum of functionalized (hetero)aryl chlorides and various aromatic and aliphatic primary amides, achieving good to excellent yields. Such advancements in catalysis highlight the relevance of these compounds in developing more efficient and versatile synthetic routes (De, Yin, & Ma, 2017).

Antimicrobial Activities

Another critical area of application is in the development of novel antimicrobial agents. For instance, oxazolidinones, which share a structural motif with the mentioned compound, have been explored for their potent antimicrobial properties. These compounds are part of a class known for their unique mechanism of bacterial protein synthesis inhibition. Their modification has led to the creation of novel analogs with enhanced activity against a wide range of bacterial pathogens, including resistant strains, without the cross-resistance observed in traditional antibiotics. This demonstrates the compound's potential contribution to addressing the growing issue of antibiotic resistance (Zurenko et al., 1996).